Cas no 54256-25-6 (2-Propenoyl chloride, 3-(4-hexylphenyl)-)

• Product Name: 2-Propenoyl chloride, 3-(4-hexylphenyl)-
• CAS No: 54256-25-6
• MF: C₁₅H₁₉ClO
• MW: 250.763763666153
• CID: 355059
• PubChem ID: 53682622
• Update Time: 2025-04-19

2-Propenoyl chloride, 3-(4-hexylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-(4-hexylphenyl)-
• 3-(4-hexylphenyl)prop-2-enoyl chloride
• DTXSID60705923
• 54256-25-6

• Inchi： 1S/C15H19ClO/c1-2-3-4-5-6-13-7-9-14(10-8-13)11-12-15(16)17/h7-12H,2-6H2,1H3
• InChI Key： BHRKWWLBXDZCST-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Exact Mass: 250.11257
• Monoisotopic Mass: 250.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07